(3-Amino-5-((2,5-dimethylphenyl)amino)-4-((4-methoxyphenyl)sulfonyl)thiophen-2-yl)(4-fluorophenyl)methanone

• IUPAC Name: [3-amino-5-(2,5-dimethylanilino)-4-(4-methoxyphenyl)sulfonylthiophen-2-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C26H23FN2O4S2/c1-15-4-5-16(2)21(14-15)29-26-25(35(31,32)20-12-10-19(33-3)11-13-20)22(28)24(34-26)23(30)17-6-8-18(27)9-7-17/h4-14,29H,28H2,1-3H3
• InChI Key: MCLWHHJLLNRBPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)F)N)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23FN2O4S2
• Molecular Weight: 510.6 g/mol

Description

(3-Amino-5-((2,5-dimethylphenyl)amino)-4-((4-methoxyphenyl)sulfonyl)thiophen-2-yl)(4-fluorophenyl)methanone is a useful research compound. Its molecular formula is C26H23FN2O4S2 and its molecular weight is 510.6. The purity is usually 95%.
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Scientific Research Applications

• Cancer Research :

  • Liao et al. (2017) investigated the effects of a thiophene heterocyclic compound, closely related to the queried compound, on human colon cancer cells. They found that this compound inhibited the growth of HCT116 cells by inducing apoptosis in a p53-dependent manner, suggesting its potential as a lead compound for treating human colon cancer (Liao et al., 2017).

• Antimicrobial Activity :

  • Puthran et al. (2019) synthesized novel Schiff bases using a derivative of the compound and tested their antimicrobial activity. Several derivatives exhibited significant activity, indicating the potential use of these compounds in antimicrobial applications (Puthran et al., 2019).

• Membrane Technology :

  • Shi et al. (2017) developed a series of anion exchange membranes using a derivative of the compound for potential use in fuel cells and other membrane technologies. These membranes demonstrated high hydroxide conductivity and good alkaline stability (Shi et al., 2017).

• Environmental Applications :

  • Zhou et al. (2018) used a derivative of the compound in the synthesis of adsorption resins for the removal of benzophenone-4 from water, demonstrating the compound's utility in environmental cleanup and water treatment processes (Zhou et al., 2018).

• Antiestrogenic Activity :

  • Jones et al. (1979) synthesized a compound related to the queried chemical and demonstrated its potent antiestrogenic activity, which could be significant in the treatment of hormone-sensitive cancers (Jones et al., 1979).

• Molecular Docking Studies :

  • FathimaShahana and Yardily (2020) conducted molecular docking studies with a similar compound to understand its antiviral activity and pharmacokinetic behavior, which can be crucial in the development of new drugs (FathimaShahana & Yardily, 2020).